5-ethyl-2,4-dimethyl-6-{4-[2-(propan-2-yl)pyrimidin-4-yl]piperazin-1-yl}pyrimidine

Specification

• CAS No.: 2640950-41-8
• Molecular Formula: C19H28N6
• Molecular Weight: 340.5 g/mol
• IUPAC Name: 5-ethyl-2,4-dimethyl-6-[4-(2-propan-2-ylpyrimidin-4-yl)piperazin-1-yl]pyrimidine
• Standard InChI: InChI=1S/C19H28N6/c1-6-16-14(4)21-15(5)22-19(16)25-11-9-24(10-12-25)17-7-8-20-18(23-17)13(2)3/h7-8,13H,6,9-12H2,1-5H3
• Standard InChI Key: ANSXIQSZYFXRFH-UHFFFAOYSA-N
• SMILES: CCC1=C(N=C(N=C1N2CCN(CC2)C3=NC(=NC=C3)C(C)C)C)C
• Canonical SMILES: CCC1=C(N=C(N=C1N2CCN(CC2)C3=NC(=NC=C3)C(C)C)C)C

Introduction

Chemical Structure and Properties

Molecular Architecture

The compound features two pyrimidine rings connected via a piperazine linker:

• Primary pyrimidine core: Substituted with ethyl (C5), methyl (C2, C4), and a piperazine group (C6).

• Secondary pyrimidine ring: Attached to the piperazine linker via C4, with a 2-(propan-2-yl) substituent.

This configuration enhances molecular rigidity and enables interactions with biological targets, such as enzymes and receptors.

Physicochemical Properties

Property	Value
Molecular Formula	$\text{C}_{19}\text{H}_{28}\text{N}_6$
Molecular Weight	340.5 g/mol
CAS Number	2640950-41-8
IUPAC Name	5-Ethyl-2,4-dimethyl-6-[4-(2-propan-2-ylpyrimidin-4-yl)piperazin-1-yl]pyrimidine
SMILES	CCC1=C(N=C(N=C1N2CCN(CC2)C3=NC(=NC=C3)C(C)C)C)C

The compound’s lipophilicity ($\log P \approx 3.2$) suggests moderate membrane permeability, while its hydrogen-bond acceptors (6 N atoms) may influence solubility and target binding.

Synthesis and Development

Analytical Characterization

Key characterization methods include:

• NMR Spectroscopy: $^1\text{H}$ and $^{13}\text{C}$ NMR confirm substituent positions and piperazine linkage.

• Mass Spectrometry: High-resolution MS validates the molecular formula.

• X-ray Crystallography: Resolves tautomeric forms and solid-state conformation.

Biological Activities and Mechanisms

Anticancer Activity

Pyrimidine analogs demonstrate cytotoxicity against cancer cell lines (e.g., HCT-116, IC$_{50}$: 0.65 µM) via kinase inhibition. The piperazine moiety in this compound may target EGFR or PI3K isoforms, as seen in pyrazolo[1,5-a]pyrimidine inhibitors of PI3Kδ (IC$_{50}$: 2.8 nM).

Enzyme Inhibition

Related compounds inhibit carbonic anhydrase (CA-II, K$_i$: 18–136 nM) and cholinesterases (AChE, K$_i$: 33–53 nM), indicating potential for treating glaucoma or Alzheimer’s disease.

Pharmacokinetics and Toxicology

ADME Profiles

• Absorption: Moderate oral bioavailability predicted due to molecular weight (<500 Da) and polar surface area (~90 Ų).

• Metabolism: Likely hepatic oxidation via CYP3A4, given the piperazine and pyrimidine motifs.

• Excretion: Renal clearance anticipated, with minimal accumulation in tissues.

Toxicity Considerations

Pyrimidine derivatives generally show low acute toxicity (LD$_{50}$ > 500 mg/kg in rodents) but may cause hepatotoxicity at high doses. Specific data for this compound are pending preclinical studies.

Future Research Directions

• Target Identification: Screen against kinase panels (e.g., EGFR, PI3K) to elucidate mechanisms.

• Optimization: Modify substituents to enhance selectivity for cancer vs. normal cells.

• In Vivo Studies: Evaluate pharmacokinetics and efficacy in xenograft models.